Cas no 101-15-5 (2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-)

• Product Name: 2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
• CAS No: 101-15-5
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 169980
• PubChem ID: 66860
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
• 4-(4-amino-3-methylphenyl)iminocyclohexa-2,5-dien-1-one
• 4-[(4-amino-3-methylphenyl)imino]cyclohexa-2,5-dien-1-one
• 2,5-Cyclohexadien-1-one, 4-((4-amino-3-methylphenyl)imino)-
• 4-((4-Amino-3-methylphenyl)imino)cyclohexa-2,5-dien-1-one
• 4-(4-Amino-3-methylphenylimino)-2,5-cyclohexadien-1-one
• 4-[(4-Amino-3-methylphenyl)imino]-2,5-cyclohexadien-1-one
• Indo-o-toluidine
• DTXSID2059227
• NS00023032
• 2,5-Cyclohexadien-1-one, 4-[(4-amino-3-methylphenyl)imino]-
• 101-15-5
• EINECS 202-919-4
• Indotoluidine

• Inchi： 1S/C13H12N2O/c1-9-8-11(4-7-13(9)14)15-10-2-5-12(16)6-3-10/h2-8H,14H2,1H3
• InChI Key： RWIMGHAFJNQGDH-UHFFFAOYSA-N
• SMILES： O=C1C=C/C(/C=C1)=N/C1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.6

Experimental Properties

• Density: 1.16
• Boiling Point: 388.6°Cat760mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.605
• PSA: 55.45
• LogP: 2.92600